Cas no 2248269-79-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methylbenzenesulfonamido)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methylbenzenesulfonamido)propanoate
• CAS No: 2248269-79-4
• MF: C₁₈H₁₆N₂O₆S
• MW: 388.394443511963
• CID: 5804712
• PubChem ID: 165977300
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methylbenzenesulfonamido)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methylbenzenesulfonamido)propanoate
• 2248269-79-4
• EN300-6520285

• Inchi： 1S/C18H16N2O6S/c1-12-6-8-13(9-7-12)27(24,25)19-11-10-16(21)26-20-17(22)14-4-2-3-5-15(14)18(20)23/h2-9,19H,10-11H2,1H3
• InChI Key： VXWGGQLKZNOOQH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 388.07290741g/mol
• Monoisotopic Mass: 388.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methylbenzenesulfonamido)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methylbenzenesulfonamido)propanoate (CAS No. 2248269-79-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methylbenzenesulfonamido)propanoate, identified by its CAS number 2248269-79-4, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex heterocyclic core and a functionalized sulfonamide moiety, has garnered attention for its potential applications in drug discovery and therapeutic development. The structural features of this compound make it a promising candidate for further exploration in various biological and pharmacological contexts.

At the heart of this compound lies the 1H-isoindole scaffold, which is known for its versatility in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The dioxo group introduces a carbonyl functionality that can participate in hydrogen bonding and other non-covalent interactions, enhancing binding affinity. Additionally, the 3-(4-methylbenzenesulfonamido)propanoate side chain adds a polar, charged moiety that can improve solubility and interactions with biological membranes. These structural elements collectively contribute to the compound's potential as a pharmacophore.

Recent studies have highlighted the importance of sulfonamide derivatives in drug development. Sulfonamides are known for their broad spectrum of biological activity, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 4-methylbenzenesulfonamido group in this compound suggests that it may exhibit similar properties, making it a valuable candidate for further investigation. Furthermore, the methyl group on the benzene ring can influence electronic properties and metabolic stability, offering opportunities for fine-tuning its pharmacokinetic profile.

The 1,3-dioxo functionality not only contributes to the compound's structural complexity but also provides additional sites for interaction with biological targets. This moiety is often found in bioactive molecules and can participate in various chemical reactions, including Michael additions and condensation reactions. These reactivities make the compound a versatile building block for synthesizing more complex derivatives with enhanced biological activity.

In the context of current research trends, this compound aligns well with the growing interest in heterocyclic compounds as drug candidates. Heterocycles are ubiquitous in natural products and pharmaceuticals due to their ability to mimic natural biomolecules and interact with biological systems effectively. The 1H-isoindole scaffold is particularly noteworthy for its presence in several FDA-approved drugs, underscoring its importance as a pharmacophore.

Moreover, the sulfonamide group has been extensively studied for its role in modulating enzyme activity and receptor binding. The 4-methylbenzenesulfonamido moiety in this compound may confer specific interactions with target proteins or enzymes, leading to therapeutic effects. For instance, sulfonamides have been shown to inhibit carbonic anhydrase enzymes, which are involved in various physiological processes such as acid-base balance and tumor metabolism. This suggests that derivatives of this compound could have potential applications in treating conditions related to carbonic anhydrase dysregulation.

The propanoate group at the end of the molecule adds another layer of complexity and functionality. Propanoate esters are known for their ability to enhance solubility and metabolic stability, making them favorable candidates for drug development. Additionally, they can participate in various biochemical pathways, potentially offering multiple mechanisms of action. The combination of these functional groups makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methylbenzenesulfonamido)propanoate (CAS No. 2248269-79-4) a multifaceted molecule with broad therapeutic potential.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like this one for biological activity. Virtual screening techniques can rapidly identify potential hits based on structural features and known bioactivity profiles. This approach has been instrumental in discovering new drug candidates and optimizing existing ones. Given the structural complexity of this compound, computational methods could be particularly useful in predicting its interactions with biological targets and identifying optimal derivatives.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(4-methylbenzenesulfonamido)propanoate represents a promising lead structure for further pharmacological exploration. Its unique combination of structural features—such as the 1H-isoindole scaffold,dioxo group,sulfonamide moiety, and methylbenzenesulfonamido side chain—makes it a versatile candidate for developing novel therapeutics. Ongoing research into sulfonamide derivatives and heterocyclic compounds suggests that this molecule could play a significant role in addressing various medical challenges.